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Compound of Interest

Compound Name: L687

cat. No.: B15620725

Disclaimer: The identifier "L687" does not correspond to a standard, regulated chemical name.
This guidance is based on the properties of L-Leucine amide (CAS Number: 687-51-4) and the
closely related compound L-Leucine, as "L687" is likely an internal or abbreviated identifier for
one of these substances. Both L-Leucine and its amide are classified as non-hazardous.[1]
Always consult your institution's specific safety data sheets (SDS) and waste disposal
protocols.

This document provides essential safety and logistical information for the proper handling and
disposal of substances presumed to be L687, intended for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties for L-Leucine and L-
Leucine amide.
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Property L-Leucine L-Leucine amide

CAS Number 61-90-5 687-51-4

Molecular Formula CeH13NO:2 CeH14N20

Molecular Weight 131.17 g/mol 130.19 g/mol

Appearance White crystalline powder. White powder.[2]

Odor Odorless. Not specified

Solubility Soluble in water. Soluble in polar solvents.[3]
Melting Point 268 °C. 89 -92 °C.[2]

Safety and Handling Information

L-Leucine and its derivatives are considered non-hazardous under GHS classifications.[1]

However, it is always prudent to handle any laboratory chemical with care.
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Category Guideline

) ) Safety goggles or face shield, chemical-resistant
Personal Protective Equipment (PPE)
gloves, and a lab coat should be worn.

Avoid contact with eyes and skin. Wash hands
Handling thoroughly after handling. Work in a well-

ventilated area.

Store in a cool, dry place in a tightly closed

Storage ]
container.[4]
Rinse cautiously with water for several minutes.
First Aid (Eyes) Remove contact lenses if present and easy to
do. Continue rinsing.
First Aid (Skin) Wash with plenty of water.

Rinse mouth. Call a POISON CENTER or

First Aid (Ingestion
(Ing ) physician if you feel unwell.

Move to fresh air. Call a POISON CENTER or

First Aid (Inhalation) L
physician if you feel unwell.

Disposal Procedures

As a non-hazardous substance, L687 does not require specialized chemical neutralization. The
primary disposal method involves following standard laboratory procedures for non-hazardous
chemical waste.

Experimental Protocols: General Disposal of Non-
Hazardous Solid Chemical Waste

This procedure outlines the standard steps for disposing of non-hazardous solid waste like L-
Leucine or L-Leucine amide in a laboratory setting.

1. Waste ldentification and Segregation:

o Confirm that the waste is non-hazardous by consulting the Safety Data Sheet (SDS).
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o Ensure the waste is not mixed with any hazardous materials (e.g., solvents, acids, bases, or
reactive chemicals).[5]

2. Containerization:

» Place the solid L687 waste into a designated, sealed bag or container to prevent dust
formation.[1]

e The container should be clearly labeled as "Non-Hazardous Chemical Waste" and should
identify the contents (e.g., "L-Leucine waste").

3. Final Disposal:

» Dispose of the sealed container in the regular laboratory solid waste stream, in accordance
with your institution's policies.

o For empty containers that held L687, deface or remove the original label and dispose of it in
the appropriate solid waste or recycling bin as per institutional guidelines.[6]

Disposal Workflow for Laboratory Chemicals

The following diagram illustrates the general decision-making process for the disposal of
laboratory chemicals.
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Chemical Waste Disposal Workflow
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Caption: General workflow for laboratory chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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